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Compound of Interest

Compound Name: Cresyl glycidyl ether

Cat. No.: B1193916 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling Cresyl
Glycidyl Ether (CGE) in a laboratory setting. It offers procedural, step-by-step guidance to

ensure the safe execution of operational and disposal plans, fostering a culture of safety and

building trust in laboratory practices.

Hazard Identification and Personal Protective
Equipment (PPE)
Cresyl Glycidyl Ether is a hazardous chemical that poses several risks, including skin and eye

irritation, skin sensitization, and potential for allergic reactions.[1] It is harmful if swallowed or

inhaled, and prolonged or extensive skin contact may have severe health consequences.[1]

Furthermore, CGE is suspected of causing genetic defects and is toxic to aquatic life.[2] It is

also important to note that this substance can form explosive peroxides. Due to these hazards,

the use of appropriate Personal Protective Equipment (PPE) is mandatory.

The following table summarizes the required PPE for handling CGE. It is crucial to select

equipment that has been tested and certified to be resistant to the specific chemicals being

used.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1193916?utm_src=pdf-interest
https://www.benchchem.com/product/b1193916?utm_src=pdf-body
https://www.benchchem.com/product/b1193916?utm_src=pdf-body
https://www.benchchem.com/product/b1193916?utm_src=pdf-body
https://cameochemicals.noaa.gov/chris/CGE.pdf
https://cameochemicals.noaa.gov/chris/CGE.pdf
https://www.jodrugs.com/toxicologies/1227-cresyl-glycidyl-ether.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specific Recommendations Rationale

Eye and Face Protection
Chemical safety goggles or a

full-face shield.

To protect against splashes

and vapors that can cause eye

irritation.

Skin Protection

Gloves: Chemical-resistant

gloves (Nitrile, Neoprene, or

Rubber are generally

recommended for glycidyl

ethers, but specific

breakthrough data for CGE is

limited. It is imperative to

consult the glove

manufacturer's resistance

data).Clothing: A lab coat,

chemical-resistant apron, or

full-body suit to prevent skin

contact.

To prevent skin irritation,

sensitization, and absorption.

CGE can be fatal upon

extensive skin contact.

Respiratory Protection

Work in a well-ventilated area,

preferably within a chemical

fume hood. If ventilation is

inadequate or if there is a risk

of inhalation, use a NIOSH-

approved respirator with an

organic vapor cartridge or a

supplied-air respirator.

To prevent inhalation of

harmful vapors which can

cause respiratory tract

irritation.

Quantitative Data on Personal Protective Equipment:

At present, specific breakthrough time data for Cresyl Glycidyl Ether for common glove

materials such as nitrile, neoprene, and rubber are not readily available in public databases. It

is a critical best practice to consult directly with glove manufacturers for specific chemical

resistance data for CGE or to conduct in-house testing based on the experimental protocol

outlined below. For the related compound, Phenyl Glycidyl Ether, it is recommended to prevent

skin and eye contact, but specific breakthrough times are also not provided in the NIOSH

Pocket Guide.[3]
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Occupational Exposure Limits
Adherence to established occupational exposure limits is critical to ensure personnel safety.

The following table summarizes the known limits for Cresyl Glycidyl Ether and the related

compound, Phenyl Glycidyl Ether.

Substance Organization Exposure Limit

Cresol, all isomers OSHA PEL-TWA: 5 ppm[4]

Cresol, all isomers ACGIH
TLV-TWA: 20 mg/m³ (Inhalable

fraction and vapor)

Phenyl glycidyl ether NIOSH
REL-Ceiling (15 min): 1 ppm (6

mg/m³)[5]

Phenyl glycidyl ether OSHA
PEL-TWA: 10 ppm (60 mg/m³)

[4][5][6]

Phenyl glycidyl ether ACGIH
TLV-TWA: 1 ppm (6.1 mg/m³)

[5]

Note: PEL-TWA (Permissible Exposure Limit - Time-Weighted Average); TLV-TWA (Threshold

Limit Value - Time-Weighted Average); REL-Ceiling (Recommended Exposure Limit - Ceiling).

Experimental Protocol: Testing of Chemical
Protective Clothing
To ensure the effectiveness of chemical protective clothing against Cresyl Glycidyl Ether,
testing should be conducted according to established standards. The following protocol is

based on the ASTM F739: Standard Test Method for Permeation of Liquids and Gases Through

Protective Clothing Materials Under Conditions of Continuous Contact.

Objective: To determine the breakthrough time and permeation rate of Cresyl Glycidyl Ether
through a candidate protective material.

Materials:
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A sample of the protective clothing material to be tested.

Cresyl Glycidyl Ether (reagent grade).

A permeation test cell.

A closed-loop or open-loop collection system.

An analytical instrument capable of detecting and quantifying CGE (e.g., Gas

Chromatograph with a suitable detector).

Nitrogen or other inert gas for the collection medium.

Procedure:

Sample Preparation: Cut a specimen from the protective clothing material to the dimensions

required by the permeation test cell. Inspect the specimen for any defects.

Test Cell Assembly: Securely mount the material specimen in the permeation cell, dividing

the cell into two chambers. The challenge chamber will be exposed to CGE, and the

collection chamber will be swept by an inert gas to collect any permeated chemical.

Challenge Exposure: Introduce Cresyl Glycidyl Ether into the challenge chamber, ensuring

continuous contact with the outer surface of the material specimen.

Permeation Monitoring: At regular intervals, sample the collection medium from the collection

chamber and analyze it for the presence of CGE using the chosen analytical method.

Data Collection: Record the time at which CGE is first detected in the collection medium.

This is the breakthrough time. Continue to measure the concentration of CGE over time to

determine the steady-state permeation rate.

Decontamination: After the experiment, safely decontaminate the test cell and dispose of all

materials in accordance with the disposal plan.

Data Analysis:
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Breakthrough Time: The time elapsed from the initial contact of the chemical with the

material until it is detected on the other side.

Permeation Rate: The rate at which the chemical passes through the material, typically

reported in micrograms per square centimeter per minute (μg/cm²/min).

Operational Plan for Safe Handling
A systematic approach is essential for the safe handling of Cresyl Glycidyl Ether.

I. Preparation:

Risk Assessment: Conduct a thorough risk assessment for the planned experiment,
identifying all potential hazards.
Information Review: Review the Safety Data Sheet (SDS) for Cresyl Glycidyl Ether before
starting any work.
PPE Check: Ensure that all required PPE is available, in good condition, and properly fitted.
Work Area Setup: Designate a specific work area, preferably within a chemical fume hood.
Ensure that safety equipment, including an eyewash station and safety shower, is accessible
and operational.
Spill Kit: Have a chemical spill kit readily available that is appropriate for ethers and organic
compounds.

II. Handling Procedure:

Don PPE: Put on all required PPE before entering the designated work area.
Dispensing: Carefully dispense the required amount of CGE, avoiding splashing or the
creation of aerosols.
Perform Work: Conduct the experiment within the chemical fume hood, keeping the sash at
the lowest practical height.
Avoid Contact: Minimize the risk of skin contact by using appropriate laboratory equipment
and techniques.
Storage: When not in use, keep containers of CGE tightly closed and stored in a cool, dry,
and well-ventilated area away from incompatible materials such as strong oxidizing agents,
acids, and bases.

III. Post-Handling:
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Decontamination: Decontaminate all equipment and work surfaces that have come into
contact with CGE.
Waste Disposal: Dispose of all CGE waste, including contaminated PPE, as outlined in the
disposal plan.
Doff PPE: Remove PPE in a manner that avoids self-contamination, and wash hands
thoroughly with soap and water.

Disposal Plan
Proper disposal of Cresyl Glycidyl Ether and associated waste is crucial to prevent

environmental contamination and ensure safety.

Waste Segregation:

Collect all liquid CGE waste in a designated, properly labeled, and sealed container.

Collect all solid waste contaminated with CGE (e.g., gloves, absorbent pads, paper

towels) in a separate, clearly labeled, and sealed container or a vapor-tight plastic bag.

Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical

name "Cresyl Glycidyl Ether," and the associated hazards (e.g., Toxic, Skin Sensitizer,

Environmental Hazard).

Storage of Waste:

Store waste containers in a designated, well-ventilated, and secure area, away from

incompatible materials.

Disposal Method:

Arrange for the disposal of all CGE waste through a licensed hazardous waste disposal

company. Follow all local, state, and federal regulations for hazardous waste disposal. Do

not dispose of CGE down the drain or in regular trash. For small spills, absorbent paper

can be used to pick up the liquid. The contaminated paper should then be sealed in a

vapor-tight plastic bag for disposal.[2]
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Visualizing the PPE Selection Process
The following diagram illustrates the logical workflow for selecting the appropriate Personal

Protective Equipment when handling Cresyl Glycidyl Ether.

PPE Selection for Cresyl Glycidyl Ether

Start: Plan to Handle
Cresyl Glycidyl Ether

Conduct Risk Assessment
(Review SDS, identify hazards)

Select Eye/Face Protection
(Chemical Goggles/Face Shield)

Select Skin Protection Assess Ventilation
(Is work in a fume hood?)

All Necessary PPE Assembled

Select Chemical-Resistant Gloves
(Consult manufacturer data for CGE)

Select Protective Clothing
(Lab coat, apron, or suit)

Select NIOSH-Approved Respirator
(Organic vapor cartridge or supplied air)

No/Inadequate

Standard ventilation sufficient

Yes

Click to download full resolution via product page

Caption: PPE Selection Workflow for Cresyl Glycidyl Ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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